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Compound of Interest

Compound Name: 2-(Benzyloxy)-1-propanol

Cat. No.: B057090 Get Quote

An In-depth Technical Guide to the Commercial Availability and Suppliers of 2-(Benzyloxy)-1-
propanol

For researchers, scientists, and drug development professionals, the procurement of high-

quality chiral building blocks is a critical first step in the synthesis of complex molecular targets.

2-(Benzyloxy)-1-propanol, a versatile synthetic intermediate, is of particular interest due to its

utility in stereoselective synthesis.[1] This guide provides a comprehensive overview of its

commercial availability, key suppliers, quality specifications, and essential procurement

considerations to empower scientists in making informed decisions for their research and

development endeavors.

Introduction to 2-(Benzyloxy)-1-propanol: A Chiral
Synthon
2-(Benzyloxy)-1-propanol is a chiral alcohol protected as a benzyl ether. Its importance is

most pronounced in the pharmaceutical and agrochemical industries, where the

stereochemistry of a molecule can dictate its biological activity.[2] The difference between

enantiomers can be stark—one may offer a therapeutic effect while the other could be inert or

even harmful, as exemplified by the historical case of thalidomide.[2] Consequently, access to

enantiomerically pure forms of 2-(Benzyloxy)-1-propanol is crucial for the development of

safe and effective single-enantiomer drugs and agrochemicals.[2][3][4]
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This compound is commercially available in three primary forms, each with a distinct CAS

Number:

(S)-2-(Benzyloxy)propan-1-ol: CAS Number 33106-64-8[1]

(R)-(-)-1-Benzyloxy-2-propanol: CAS Number 89401-28-5[5]

Racemic 2-(Benzyloxy)-1-propanol: CAS Number 70448-03-2[6][7]

Commercial Availability and Major Suppliers
2-(Benzyloxy)-1-propanol is readily available from a wide range of chemical suppliers, from

large global distributors to specialized manufacturers of chiral compounds.[8][9] Availability

spans from research-grade quantities (milligrams to grams) to bulk and commercial-scale

volumes, with some suppliers offering GMP manufacturing capabilities for pharmaceutical

applications.[7]

Below is a summary of prominent suppliers. This list is not exhaustive but represents a cross-

section of the market, including major manufacturers and distributors known for supplying chiral

chemicals and building blocks.
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Supplier Regional Focus Noteworthy Offerings

BASF Global

A leading producer of chiral

intermediates with extensive

manufacturing capabilities.[3]

[4][10]

Johnson Matthey Global

Specializes in chiral APIs and

intermediates, operating

dedicated chiral chemistry

units.[3][4][10]

Thermo Fisher Scientific Global

Offers various isomers and

grades, including (S)-(+)-1-

Benzyloxy-2-propanol, through

its Thermo Scientific

Chemicals brand.[11][12][13]

Merck (Sigma-Aldrich) Global

A major distributor providing a

wide range of research

chemicals, including related

diol precursors.[14]

Biosynth Global

Supplies 2-(Benzyloxy)-1-

propanol for research and

development, noting its use as

a glycidol derivative.[7]

Santa Cruz Biotechnology

(SCBT)
Global

Provides both (S)- and (R)-

enantiomers specifically for

research use.[1][5]

Tokyo Chemical Industry (TCI) Global

Offers high-purity grades of

related isomers like (S)-(+)-1-

Benzyloxy-2-propanol for

asymmetric synthesis.[15]

LGC Standards Global Supplies 2-(Benzyloxy)-1-

propanol and its deuterated

form (2-(Benzyloxy)-1-
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propanol-d6) as reference

materials.[16][17]

BLD Pharmatech Global

A manufacturer and supplier of

research chemicals to

pharmaceutical companies

and research institutions.[8][9]

Various Chinese Suppliers Asia

Numerous suppliers based in

China, such as Shanghai Jizhi

Biochemical Technology and

Dayang Chem, offer various

purities and quantities.[18]

Quality Specifications and Analytical Control
For drug development and stereoselective synthesis, the chemical and enantiomeric purity of

2-(Benzyloxy)-1-propanol is paramount. Suppliers typically provide a Certificate of Analysis

(CoA) for each batch, detailing the product's specifications and test results. Researchers

should always scrutinize the CoA before use.

A typical CoA will include the following parameters:
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Parameter
Specification
Example

Method Reference Rationale

Appearance Clear, colorless liquid
Visual / USP-

NF/Ph.Eur/BP

Confirms the absence

of visible

contaminants or

degradation products.

[19]

Identity by IR Conforms to standard USP-NF/Ph.Eur/BP

Confirms the

molecular structure

matches the reference

spectrum.[19]

Assay (Purity)
≥ 95.0% to > 99.0%

(GC or HPLC)
GC / HPLC

Quantifies the amount

of the desired

compound, indicating

overall purity.[11][19]

[20]

Enantiomeric Purity /

EE
>98% (Chiral HPLC) Chiral HPLC

Critical for

stereoselective

synthesis to ensure

the correct enantiomer

is used.

Water Content ≤ 0.5% (Karl Fischer) Karl Fischer Titration

Water can interfere

with many organic

reactions, especially

those involving

organometallics.

Related Substances
Benzaldehyde: ≤

0.05%
GC / HPLC

Identifies and

quantifies impurities

from synthesis or

degradation, such as

the oxidation product

benzaldehyde.[19]
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Refractive Index
1.538 - 1.541 (at

20°C)
Refractometry

A physical constant

used for rapid identity

and purity

confirmation.[19]

Synthesis Overview and Potential Impurities
Understanding the synthetic origin of 2-(Benzyloxy)-1-propanol provides valuable insight into

its potential impurity profile. A common and robust method involves a two-step process starting

from a readily available chiral building block like ethyl lactate.[21]

Workflow: Synthesis from (S)-Ethyl Lactate

Step 1: O-Benzylation

Step 2: Reduction

(S)-Ethyl Lactate

Ethyl (S)-2-(benzyloxy)propanoate

  NaH, Benzyl Bromide  

(S)-2-(Benzyloxy)propan-1-ol

  LiAlH₄ or DIBAL-H  

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Commercial availability and suppliers of 2-
(Benzyloxy)-1-propanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057090#commercial-availability-and-suppliers-of-2-
benzyloxy-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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